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Get Quote

Executive Summary

2-(2-methoxyphenyl)-N-(2-phenylethyl)acetamide (C17H1oNO2) is a structural isomer of

several designer drug precursors and pharmaceutical impurities. Its accurate identification
relies on distinguishing it from its 3-methoxy (meta) and 4-methoxy (para) regioisomers.[1]

While all three isomers share a protonated precursor ion [M+H]* at m/z 270.15, this guide
demonstrates that the 2-methoxy (ortho) isomer is uniquely identified by the "Ortho Effect,”
which triggers specific intramolecular rearrangements (neutral loss of CHzOH and Hz0)
suppressed in the meta and para analogues.

Molecule Profile & Physicochemical Properties[1][2]

[3][4]
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Property Data
2-(2-methoxyphenyl)-N-(2-

IUPAC Name ( P y.) (
phenylethyl)acetamide

Formula C17H19NO2

Exact Mass 269.1416 Da

Precursor lon [M+H]* 270.1494 Da (ESI Positive Mode)
Amide linkage connecting a 2-

Key Structural Feature methoxyphenylacetic acid moiety and a

phenethylamine moiety.[2]

) o Isobaric with 3-OMe and 4-OMe regioisomers;
Differentiation Challenge ) i
requires MS/MS for resolution.

Experimental Methodology (Self-Validating Protocol)

To replicate the fragmentation patterns described below, ensure your system meets these
criteria. This protocol is designed to be self-validating: if you do not observe the characteristic
m/z 91 tropylium ion in the standard phenethylamine control, the collision energy is insufficient.

Instrument Configuration

« lonization Source: Electrospray lonization (ESI) in Positive Mode (+).
e Analyzer: Q-TOF (Quadrupole Time-of-Flight) or Triple Quadrupole.
e Flow Rate: 0.3 mL/min (Direct Infusion or UHPLC).

¢ Mobile Phase: 50:50 Acetonitrile:Water + 0.1% Formic Acid.

Step-by-Step Acquisition Protocol

e Precursor Isolation: Set Q1 to select m/z 270.1 = 0.5.

e Collision Energy Ramp (CE):
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o Screening: 10-40 eV.

o Optimal Fragmentation:20-25 eV yields the most diagnostic ratio of acylium ions to benzyl
cations.

 Validation Check:
o Observe m/z 91.05 (Tropylium). If absent, increase CE by 5 eV.

o Observe m/z 105.07 (Phenethyl cation). If intensity is <5% of base peak, decrease CE by
5 eV to preserve the amide cleavage intermediate.

Mechanistic Fragmentation Analysis

The fragmentation of 2-(2-methoxyphenyl)-N-(2-phenylethyl)acetamide is driven by
protonation at the amide oxygen, followed by inductive cleavage and charge migration.

Pathway A: Amide Bond Cleavage (Primary)

The most abundant pathway involves the cleavage of the C-N amide bond.

o Fragment Al (Acylium lon): The charge remains on the carbonyl side, generating the 2-
methoxy-phenylacetyl cation (m/z 149).

o Fragment A2 (Amine lon): The charge remains on the nitrogen side (less common in ESI due
to carbonyl basicity), or more likely, the phenethyl cation (m/z 105) is formed via heterolytic
cleavage.

Pathway B: The Ortho Effect (Diagnhostic)

This is the critical differentiator. In the 2-methoxy isomer, the methoxy group is sterically
proximate to the developing acylium center and the benzylic hydrogens.

e Mechanism: The oxygen of the ortho-methoxy group participates in a 6-membered transition
state, facilitating the transfer of a hydrogen and the neutral loss of Methanol (CHsOH, 32 Da)
or Formaldehyde (CHz20, 30 Da) from the acylium intermediate.
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¢ Result: A diagnostic ion at m/z 117 or enhanced abundance of m/z 121 (methoxybenzyl
cation) compared to the para-isomer.

Pathway C: Secondary Degradation

e m/z 149 - m/z 121: Loss of CO (28 Da) from the acylium ion.
e m/z 105 - m/z 91: Loss of CHz from the phenethyl cation to form the stable tropylium ion.

Visualization of Fragmentation Pathways[4][5][6][7]

The following diagram illustrates the precursor breakdown. Note the red path indicating the
diagnostic Ortho Effect pathway specific to the 2-methoxy isomer.
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Figure 1: ESI-MS/MS Fragmentation Tree. The Green node represents the diagnostic pathway
unique to the 2-methoxy isomer.
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Comparative Analysis: 2-OMe vs. 3-OMe vs. 4-OMe

This table provides the decision matrix for researchers distinguishing the target molecule from

its isomers.
Feature 2-Methoxy (Ortho) 3-Methoxy (Meta) 4-Methoxy (Para)
m/z 121
Base Peak (20 eV) m/z 121 m/z 149 (Acylium)
(Methoxybenzyl)

] - Low (Rapidly High (Resonance
Acylium Stability (m/z ) N )
149) degrades due to Medium stabilized, no steric

ortho-interaction) strain)

) ) Loss of CHsOH (-32
Diagnostic Neutral

L Da) observed from Negligible Negligible
0ss
intermediates.
m/z 91 Intensity High High High (Common to all)
) o Ratio m/z 121 : 149 is o Ratio m/z 121 : 149 is
Differentiation Key Ratio is ~ 2:1
>51 <11

Technical Insight: The para-isomer (4-OMe) forms a highly stable acylium ion because the
methoxy group can donate electrons via resonance without steric interference, stabilizing the
C=0 bond. The ortho-isomer (2-OMe) destabilizes the acylium ion via steric hindrance and the
"ortho effect” rearrangement, driving the equilibrium toward further fragmentation (m/z 121).

References

e NIST Mass Spectrometry Data Center. (2023). Acetamide, N-(2-methoxyphenyl)- Mass
Spectrum. National Institute of Standards and Technology. Available at: [Link]

e Awad, T., DeRuiter, J., & Clark, C. R. (2008).[3] GC-MS analysis of acylated derivatives of a
series of side chain regioisomers of 2-methoxy-4-methyl-phenethylamines. Journal of
Chromatographic Science. Available at: [Link]

o Sekuta, K., Wrzesien-Tokarczyk, W., & Zuba, D. (2019). Analysis of the fragmentation of
new-type phenethylamine derivatives from the NBOMe and NBF groups under electrospray

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C93265&Mask=200
https://pubmed.ncbi.nlm.nih.gov/18492344/
https://pubmed.ncbi.nlm.nih.gov/18492344/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11180275?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

ionization conditions. Problems of Forensic Sciences. Available at: [Link]

¢ PubChem. (2025).[2] 2-(2-methoxyphenyl)-N-(2-phenylethyl)acetamide Compound
Summary. National Library of Medicine. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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